N-(2-cyano-4-nitrophenyl)-1-(2-methylbenzyl)-2-oxo-1,2-dihydropyridine-3-carboxamide

• IUPAC Name: N-(2-cyano-4-nitrophenyl)-1-[(2-methylphenyl)methyl]-2-oxopyridine-3-carboxamide
• InChI: InChI=1S/C21H16N4O4/c1-14-5-2-3-6-15(14)13-24-10-4-7-18(21(24)27)20(26)23-19-9-8-17(25(28)29)11-16(19)12-22/h2-11H,13H2,1H3,(H,23,26)
• InChI Key: OBZDVMQHLWGKKH-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1CN2C=CC=C(C2=O)C(=O)NC3=C(C=C(C=C3)[N+](=O)[O-])C#N
• Molecular Formula: C21H16N4O4
• Molecular Weight: 388.4 g/mol

Description

Synthesis Analysis The synthesis of compounds similar to N-(2-cyano-4-nitrophenyl)-1-(2-methylbenzyl)-2-oxo-1,2-dihydropyridine-3-carboxamide typically involves multi-component reactions, such as the Hantzsch pyridine synthesis or modifications thereof. These processes may include the reaction of β-keto esters with aldehydes, ammonia, or amines in the presence of suitable catalysts to form dihydropyridine derivatives (R. Jayarajan et al., 2019).

Molecular Structure Analysis The molecular structure of such compounds is often analyzed using techniques like NMR, FT-IR, and X-ray crystallography. These methods help in determining the structural features including the arrangement of the molecular framework and the presence of functional groups (R. Moreno-Fuquen et al., 2021).

Scientific Research Applications

• Synthesis and Chemical Properties:

  • The compound is involved in the synthesis of various pyridine products, demonstrating its utility in organic synthesis. O'Callaghan et al. (1999) explored the reaction of 2-cyano-3-(x-nitrophenyl)prop-2-enamides with methyl 3-oxobutanoate, yielding a range of compounds, including those related to N-(2-cyano-4-nitrophenyl)-1-(2-methylbenzyl)-2-oxo-1,2-dihydropyridine-3-carboxamide (O'Callaghan, McMurry, Draper, & Champeil, 1999).

• Fluorescence Properties:

  • Ershov et al. (2015) described the non-catalytic conversion of related compounds, resulting in fluorescent dihydropyridine derivatives. This suggests potential applications in fluorescent materials or as probes in biochemical assays (Ershov, Fedoseev, Belikov, & Ievlev, 2015).

• Pharmacological Potential:

  • Thomas et al. (2016) investigated the synthesis and pharmacological activity of compounds similar to this compound. They found that certain derivatives exhibited significant antidepressant and nootropic activities, highlighting the potential for this compound in developing new central nervous system agents (Thomas, Nanda, Kothapalli, & Hamane, 2016).

• Inhibitory Properties in Cancer Research:

  • Schroeder et al. (2009) identified substituted dihydropyridine-3-carboxamides as potent and selective inhibitors of the Met kinase, suggesting their potential in cancer treatment. This includes analogs similar to this compound (Schroeder et al., 2009).

• Chemical Structure Analysis:

  • Zhong et al. (2010) conducted synthesis and crystal structure analysis of diflunisal carboxamides, providing insight into the molecular structure and intermolecular interactions of similar dihydropyridine derivatives (Zhong, Hu, Xia, Jiang, & Chen, 2010).

• Application in Non-Linear Optical Materials:

  • Jayarajan et al. (2019) synthesized and investigated similar compounds for non-linear optical properties, indicating potential applications in photonic and electronic materials (Jayarajan, Satheeshkumar, Kottha, Subbaramanian, Sayın, & Vasuki, 2019).